Cas no 4927-10-0 (1,1'-(thiophene-2,5-diyl)bisethan-1-one)

• Product Name: 1,1'-(thiophene-2,5-diyl)bisethan-1-one
• CAS No: 4927-10-0
• MF: C₈H₈O₂S
• MW: 168.212921142578
• CID: 932304
• PubChem ID: 78638
• Update Time: 2025-04-19

1,1'-(thiophene-2,5-diyl)bisethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1,1'-(thiophene-2,5-diyl)bisethan-1-one
• 2,5-Diacetylthiophene
• 1-(5-acetyl-2-thienyl)ethanone
• 1-(5-acetylthiophen-2-yl)ethanone
• 1-(5-ethanoylthiophen-2-yl)ethanone
• 1,1'-thiene-2,5-diyldiethanone
• 1,1'-thiophene-2,5-diyl-bis-ethanone
• 2,5-Diacetyl-thiophen
• 4927-10-0
• 1,1'-(Thiophene-2,5-diyl)bis(ethan-1-one)
• NS00031876
• SR-01000511030-1
• EINECS 225-556-3
• 1-(5-ACETYL-THIOPHEN-2-YL)-ETHANONE
• SR-01000511030
• ATLWDAOOUUVIKP-UHFFFAOYSA-N
• SCHEMBL2872059
• AKOS022505063
• 1-(5-acetylthiophen-2-yl)ethan-1-one
• DTXSID00197747

• Inchi： 1S/C8H8O2S/c1-5(9)7-3-4-8(11-7)6(2)10/h3-4H,1-2H3
• InChI Key： ATLWDAOOUUVIKP-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CC=C1C(C)=O

Computed Properties

• Exact Mass: 168.02500
• Monoisotopic Mass: 168.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• Density: 1.184
• Melting Point: 171-173 ºC
• PSA: 62.38000
• LogP: 2.15330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones